Cas no 7205-98-3 (Chloromethyl phenyl sulfone)

• Product Name: Chloromethyl phenyl sulfone
• CAS No: 7205-98-3
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• MDL: MFCD00007551
• CID: 566504
• PubChem ID: 81625
• Update Time: 2025-07-19

Chloromethyl phenyl sulfone Chemical and Physical Properties

Names and Identifiers

• ((Chloromethyl)sulfonyl)benzene
• Chloromethyl Phenyl Sulfone
• Benzene,[(chloromethyl)sulfonyl]-
• chloromethylsulfonylbenzene
• Phenyl Chloromethyl Sulfone
• 1-(Chloromethylsulfonyl)benzene
• [(Chloromethyl)sulfonyl]benzene
• Benzene, [(chloromethyl)sulfonyl]-
• ((Chloromethyl)sulphonyl)benzene
• CHLOROMethylphenYL SULFONE
• Benzene, ((chloromethyl)sulfonyl)-
• Chloromethyl phenyl sulfone, 99%
• Chloromethylphenylsulfone
• 2-Chloromethylphenylsulfone
• Sulfone, chloromethyl phenyl
• PubChem10826
• chloromethyl-phenylsulf
• 1-CHLOROMETHYLSULFONYLBENZENE
• chloromethanesulfonylbenzene
• BP-12033
• Chloromethyl phenyl sulfone, >=97%
• NXAIQSVCXQZNRY-UHFFFAOYSA-N
• 1-chloromethane-sulfonyl-benzene
• FT-0623676
• NSC-41586
• Q63398186
• DTXSID00222386
• chloromethyl-phenylsulfone
• UNII-QB5SR7NM49
• (chloromethylsulfonyl)benzene
• NS00008553
• NSC41586
• EN300-25369
• CS-W015862
• AKOS001286830
• D70212
• EINECS 230-581-8
• phenylsulfonylmethyl chloride
• (Phenylsulfonyl)methyl chloride
• AI3-09778
• 7205-98-3
• MFCD00007551
• Z203881850
• SCHEMBL491272
• QB5SR7NM49
• NSC 41586
• J-520035
• DB-055601
• Chloromethyl phenyl sulfone

• MDL： MFCD00007551
• Inchi： 1S/C7H7ClO2S/c8-6-11(9,10)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： NXAIQSVCXQZNRY-UHFFFAOYSA-N
• SMILES： ClCS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 189.98600
• Monoisotopic Mass: 189.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Not available
• Density: 1.336
• Melting Point: 51.0 to 55.0 deg-C
• Boiling Point: 130°C/1mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.544
• PSA: 42.52000
• LogP: 2.73740
• Solubility: Not available

Chloromethyl phenyl sulfone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Chloromethyl phenyl sulfone

Chloromethyl phenyl sulfone (CAS No 7205-98-3): A Comprehensive Overview

Chloromethyl phenyl sulfone, identified by the chemical compound code CAS No 7205-98-3, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, characterized by its chloromethyl and phenyl sulfone functional groups, has garnered considerable attention due to its versatile applications in the synthesis of various bioactive molecules. The unique structural properties of Chloromethyl phenyl sulfone make it a valuable reagent in the construction of complex molecular architectures, particularly in the field of medicinal chemistry.

The Chloromethyl phenyl sulfone molecule consists of a benzene ring substituted with a sulfone group and a chloromethyl side chain. This bifunctional nature allows for diverse chemical transformations, making it a crucial building block in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group is particularly reactive, enabling nucleophilic addition reactions that are pivotal in forming carbon-carbon bonds, which are essential for constructing intricate molecular frameworks.

In recent years, the application of Chloromethyl phenyl sulfone has expanded significantly, especially in the development of novel therapeutic agents. Researchers have leveraged its reactivity to synthesize a range of compounds with potential pharmacological activities. For instance, studies have demonstrated its utility in the preparation of protease inhibitors, which are critical in treating various inflammatory and infectious diseases. The phenyl sulfone moiety, known for its ability to enhance molecular stability and bioavailability, has been particularly advantageous in designing drugs with improved pharmacokinetic profiles.

The pharmaceutical industry has also explored the use of CAS No 7205-98-3 in the development of anticancer agents. By incorporating this compound into drug candidates, scientists have been able to create molecules that exhibit potent cytotoxic effects against cancer cells. The chloromethyl group facilitates the introduction of various pharmacophores, allowing for fine-tuning of drug specificity and efficacy. Furthermore, the sulfone group contributes to the overall solubility and metabolic stability of these compounds, making them more suitable for clinical use.

Beyond pharmaceutical applications, Chloromethyl phenyl sulfone plays a vital role in materials science and industrial chemistry. Its ability to undergo cross-linking reactions makes it valuable in the production of polymers and resins with enhanced mechanical properties. These materials find applications in coatings, adhesives, and composite materials where durability and chemical resistance are paramount.

The synthesis of CAS No 7205-98-3 typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include chlorination of phenyl sulfone derivatives followed by methylation to introduce the chloromethyl group. Advances in catalytic methods have improved the efficiency and selectivity of these processes, reducing unwanted byproducts and enhancing overall yields.

In academic research, Chloromethyl phenyl sulfone continues to be a subject of investigation due to its unique reactivity and structural features. Researchers are exploring novel synthetic strategies to optimize its use in drug discovery programs. Additionally, computational studies have been employed to predict the behavior of this compound in various chemical environments, aiding in the rational design of synthetic pathways.

The safety profile of CAS No 7205-98-3 is another critical aspect that has been extensively studied. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE) such as gloves and goggles is recommended during handling due to its potential reactivity with certain nucleophiles.

The environmental impact of using Chloromethyl phenyl sulfone has also been assessed. Efforts have been made to develop greener synthetic methods that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical manufacturing processes.

In conclusion, CAS No 7205-98-3, or more accurately referred to as Chloromethyl phenyl sulfone, represents a cornerstone compound in modern chemistry with far-reaching implications across multiple disciplines. Its versatility in synthetic applications continues to drive innovation in pharmaceuticals, materials science, and industrial chemistry. As research progresses, new applications for this compound are likely to emerge, further solidifying its importance in scientific endeavors.